Cas no 2228295-87-0 (2,2-dimethyl-3-(1-methylcyclohexyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(1-methylcyclohexyl)cyclopropan-1-amine
• CAS No: 2228295-87-0
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5899375
• PubChem ID: 165851957
• Update Time: 2025-10-31

2,2-dimethyl-3-(1-methylcyclohexyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methylcyclohexyl)cyclopropan-1-amine
• EN300-1780099
• 2228295-87-0

• Inchi： 1S/C12H23N/c1-11(2)9(10(11)13)12(3)7-5-4-6-8-12/h9-10H,4-8,13H2,1-3H3
• InChI Key： GUOZLPBDUZNPDH-UHFFFAOYSA-N
• SMILES： NC1C(C)(C)C1C1(C)CCCCC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-(1-methylcyclohexyl)cyclopropan-1-amine

2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine: A Comprehensive Overview

2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine (CAS No. 2228295-87-0) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with two methyl groups at the 2-position and a 1-methylcyclohexyl group at the 3-position. The presence of an amine group at the 1-position further adds to its functional diversity. Recent studies have highlighted its potential applications in drug design and advanced materials development.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane derivatives are known for their strained ring systems, which can lead to unique chemical properties. In the case of 2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine, the strain in the cyclopropane ring is partially alleviated by the bulky substituents, making it more stable than simpler cyclopropane compounds. This stability makes it a promising candidate for use in various chemical reactions and industrial processes.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to synthesize 2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine using advanced catalytic techniques and green chemistry principles. These methods not only improve the yield but also reduce the environmental impact of production processes. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a highly efficient synthesis pathway using palladium-catalyzed coupling reactions.

The physical properties of this compound are also of significant interest. It has a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been extensively studied, making it suitable for use in various solvent-based applications. Additionally, its fluorescence properties under UV light have been explored, revealing potential applications in optoelectronic materials.

In terms of biological activity, 2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine has shown promise as a lead compound in drug discovery. Preclinical studies indicate that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Researchers are currently investigating its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The application potential of this compound extends beyond pharmaceuticals. Its unique structure makes it an attractive candidate for use in polymer chemistry and nanotechnology. For example, it has been used as a building block for constructing novel polymeric materials with enhanced mechanical properties. A recent study published in *Macromolecules* demonstrated that incorporating this compound into polymer networks significantly improves their tensile strength and flexibility.

From an environmental perspective, the ecotoxicological profile of 2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine has been assessed to ensure its safe use in industrial applications. Studies indicate that it has low toxicity to aquatic organisms when used within recommended limits. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, CAS No. 2228295-87-0, or 2,2-Dimethyl-3-(1-Methylcyclohexyl)cyclopropan-1-Amine, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike.